Cas no 98623-16-6 (4-Amino-N-methylbenzeneethanesulfonamide)

• Product Name: 4-Amino-N-methylbenzeneethanesulfonamide
• CAS No: 98623-16-6
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD11617304
• CID: 61990
• PubChem ID: 13475768
• Update Time: 2025-10-29

4-Amino-N-methylbenzeneethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-methylbenzeneethanesulfonamide
• 2-(4-Aminophenyl)-N-methylethanesulfonamide
• 2-(4-amino-phenyl)ethanesulfonic acid methylamide
• 2-(4-aminophenyl)ethanesulphonic acid methylamide
• 4-Amino-N-methylbenzeneethanesulphonamide
• N-methyl-2-(4-aminophenyl)ethanesulphonamide
• N-methyl-4-aminophenylethanesulfonamide
• 4-AMINO-N-METHYLBENZENETHANASULFONAMIDE
• Benzeneethanesulfonamide, 4-amino-N-methyl-
• 2-(4-aminophenyl)-N-methyl-ethanesulfonamide
• 2-(4-aminophenyl)-N-methylethane-1-sulfonamide
• SDXLSPCIRDEJKT-UHFFFAOYSA-N
• ST2409322
• AX8159688
• AB0027939
• W9852
• 623A166
• 2-(4-aminophenyl)et
• SB79346
• DTXSID60541747
• FT-0648802
• 2-(4-aminophenyl)ethane sulfonic acid methylamide
• 2-(4-Aminophenyl)-ethanesulfonic acid methylamide
• 98623-16-6
• AKOS015920300
• 2-(4-amino-phenyl)-ethanesulfonic acid methylamide
• MFCD11617304
• SCHEMBL1275321
• J-514451
• GS-3758
• DB-080556

• MDL： MFCD11617304
• Inchi： 1S/C9H14N2O2S/c1-11-14(12,13)7-6-8-2-4-9(10)5-3-8/h2-5,11H,6-7,10H2,1H3
• InChI Key： SDXLSPCIRDEJKT-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=CC=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 214.07800
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6

Experimental Properties

• Density: 1.253
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.578
• PSA: 80.57000
• LogP: 2.41340

4-Amino-N-methylbenzeneethanesulfonamide Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-Amino-N-methylbenzeneethanesulfonamide

4-Amino-N-methylbenzeneethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 98623-16-6, commonly referred to as 4-Amino-N-methylbenzeneethanesulfonamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzene ring at the core of this molecule provides a stable framework, while the sulfonamide group introduces versatile functional characteristics. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

4-Amino-N-methylbenzeneethanesulfonamide exhibits a fascinating interplay between its aromatic system and the sulfonamide moiety. The amino group at the para position of the benzene ring contributes to hydrogen bonding capabilities, enhancing its solubility and bioavailability. The methyl substitution on the nitrogen atom further modulates the compound's electronic properties, influencing its reactivity and selectivity in biological systems. Researchers have explored its potential as a kinase inhibitor, targeting specific enzymes involved in disease pathways such as cancer and inflammation.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 4-Amino-N-methylbenzeneethanesulfonamide. Utilizing molecular docking simulations, scientists have identified key binding sites on target proteins, providing insights into its mechanism of action. These findings underscore its potential as a lead compound for drug discovery programs aimed at treating chronic diseases. Additionally, the compound's stability under physiological conditions has been validated through in vitro experiments, further supporting its suitability for therapeutic applications.

In terms of synthesis, 4-Amino-N-methylbenzeneethanesulfonamide can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the sulfonamide group is typically achieved through reaction with an appropriate sulfonyl chloride, followed by amino group substitution. Optimization of reaction conditions has led to higher yields and purities, making large-scale production feasible for research and industrial purposes.

The pharmacokinetic profile of 4-Amino-N-methylbenzeneethanesulfonamide has been extensively studied, revealing favorable absorption and distribution properties. Preclinical studies in animal models have demonstrated its ability to cross biological barriers, such as the blood-brain barrier, suggesting potential applications in central nervous system disorders. However, further investigations are required to fully understand its toxicity profile and long-term effects.

Looking ahead, the integration of 4-Amino-N-methylbenzeneethanesulfonamide into advanced drug delivery systems holds promise for enhancing its therapeutic efficacy. Nanoparticle formulations and targeted delivery mechanisms are being explored to maximize drug concentration at specific sites while minimizing systemic side effects. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new avenues for this compound's utilization in modern medicine.

In conclusion, 4-Amino-N-methylbenzeneethanesulfonamide (CAS No. 98623-16-6) stands out as a versatile molecule with immense potential in drug development and materials science. Its unique combination of structural features and functional groups positions it as a valuable tool for addressing unmet medical needs. As research continues to unravel its full spectrum of applications, this compound is poised to make significant contributions to the advancement of healthcare technologies.